molecular formula C18H26N2O B8816810 N-(8-benzyl-8-aza-bicyclo[3.2.1]octan-3-yl)isobutyramide CAS No. 1160844-31-4

N-(8-benzyl-8-aza-bicyclo[3.2.1]octan-3-yl)isobutyramide

Cat. No.: B8816810
CAS No.: 1160844-31-4
M. Wt: 286.4 g/mol
InChI Key: ABOGULQHPLDMLL-UHFFFAOYSA-N
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Description

N-(8-benzyl-8-aza-bicyclo[3.2.1]octan-3-yl)isobutyramide is a useful research compound. Its molecular formula is C18H26N2O and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

1160844-31-4

Molecular Formula

C18H26N2O

Molecular Weight

286.4 g/mol

IUPAC Name

N-(8-benzyl-8-azabicyclo[3.2.1]octan-3-yl)-2-methylpropanamide

InChI

InChI=1S/C18H26N2O/c1-13(2)18(21)19-15-10-16-8-9-17(11-15)20(16)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,19,21)

InChI Key

ABOGULQHPLDMLL-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)NC1CC2CCC(C1)N2CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of amine 100 (2.70 g, 12.48 mmol) in CH2Cl2 (13 mL), was added 1M Na2CO3 (19 mL, 18.72 mmol, 1.5 equiv). The mixture was cooled to 0° C. and isobutyryl chloride (1.6 mL, 14.98 mmol, 1.2 equiv) was added dropwise with stirring over 30 min. The resulting mixture was warmed to room temperature and allowed to stir for 2 h after which time the layers were separated and the aqueous layer was extracted with CH2Cl2 (3×25 mL). The combined organic layers were washed with 1N NaOH (2×20 mL), then with H2O (2×20 mL), then dried over MgSO4, filtered, and concentrated in vacuo to yield amide 101 (3.3 g, 93%).
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1.6 mL
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93%

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